Cas no 1804497-16-2 (Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate)

• Product Name: Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate
• CAS No: 1804497-16-2
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4985370
• Update Time: 2025-06-11

Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C11H10F2N2O2/c1-17-11(16)7-3-2-6(4-14)8(5-15)9(7)10(12)13/h2-3,10H,5,15H2,1H3
• InChI Key： PXZGUJALVNLWAO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=C(C#N)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate

Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1804497-16-2): A Comprehensive Overview

Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1804497-16-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, derived from its functional groups and substituents, make it a subject of intense study and exploration.

The molecular formula of Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate is C₁₁H₁₀FN₂O₃, reflecting its complex composition. The presence of multiple heteroatoms, including nitrogen and fluorine, contributes to its diverse reactivity and potential biological activity. Specifically, the aminomethyl group at the 3-position and the cyano group at the 4-position are key features that influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate has been identified as a potential lead compound in this context. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit pharmacological properties relevant to therapeutic intervention. For instance, the combination of an amine and a cyano group often enhances binding affinity to biological receptors, making this compound a candidate for drug discovery programs.

The difluoromethyl group at the 2-position is another critical feature that contributes to the compound's unique properties. Fluoro substituents are widely used in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate, this group may play a pivotal role in optimizing its pharmacokinetic profile and enhancing its interaction with biological targets.

Several studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms can lead to significant improvements in drug efficacy and safety. For example, fluoroaromatic compounds have been shown to exhibit enhanced binding to enzymes and receptors compared to their non-fluorinated counterparts. This trend underscores the potential value of Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate as a scaffold for developing new therapeutic agents.

The synthesis of Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 3-amino methyl benzoic acid derivatives. These intermediates are then subjected to functional group transformations, including cyanation and fluorination, to introduce the desired substituents.

The use of advanced synthetic methodologies has enabled researchers to access complex molecules like Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzene core and introducing various substituents with high precision. These methods not only improve efficiency but also enhance scalability, making it feasible to produce sufficient quantities for preclinical studies.

In terms of biological activity, preliminary studies suggest that Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural features could allow it to interact with targets involved in inflammation, cancer metabolism, or neurodegenerative diseases. While these findings are still in early stages, they provide a strong rationale for further investigation into its potential therapeutic applications.

The development of new drugs is a multi-step process that involves extensive testing in vitro and in vivo. Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate, with its promising structural features, is being evaluated for its efficacy and safety profile. Initial assays have shown encouraging results in cell-based models, indicating that it may possess the necessary pharmacological properties for further development.

The role of computational chemistry has become increasingly important in drug discovery research. Molecular modeling techniques can be used to predict how Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)benzoate interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, helping researchers design more effective derivatives.

In conclusion, Methyl 3-aminomethllylcarbonylcyano-difluorobenzylmethylene]-m-toluidine (CAS No.18044971622 represents an exciting opportunity for pharmaceutical innovation. Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its potential applications,MMMMMMMMMMMMMMMM, this compound is poised to make significant contributions to the field of medicinal chemistry.